Cas no 6306-70-3 (1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane)

• Product Name: 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane
• CAS No: 6306-70-3
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 530045
• Update Time: 2026-04-29

1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane
• 1-[2-(2,5-dimethylpyrrol-1-yl)ethyl]-2,5-dimethylpyrrole
• 1-[2-(2,5-dimethylpyrrol-1-yl)ethyl]-2,5-dimethyl-pyrrole
• 1,1'-(1,2-Ethanediyl)-2,2',5,5'-teramethyldipyrrole
• 1,1'-Ethylenebis[2,5-dimethylpyrrole]
• 1,2-Bis-(2,5-dimethyl-pyrrol-1-yl)-aethan
• 1,2-bis-(2,5-dimethyl-pyrrol-1-yl)-ethane
• 1,2-di(2,5-dimethylpyrrol-1-yl)ethane
• 2,2',5,5'-tetramethyl-1,1'-ethylene-di-1H-pyrrole
• AC1L5ZWH
• AC1Q2AOU
• CTK5B7355
• ethylenebis-(2,5-dimethylpyrrole)
• HMS547P10
• Maybridge1_002276
• NSC42043
• SureCN9772348

• Inchi： InChI=1S/C14H20N2/c1-11-5-6-12(2)15(11)9-10-16-13(3)7-8-14(16)4/h5-8H,9-10H2,1-4H3
• InChI Key： IJEADVGVBNZPPY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C)N1CCN2C(=CC=C2C)C

Computed Properties

• Exact Mass: 216.1628
• Monoisotopic Mass: 216.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.98
• Boiling Point: 354.6°Cat760mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.543
• PSA: 9.86
• LogP: 3.22340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane

Comprehensive Guide to 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane (CAS No. 6306-70-3): Properties, Applications, and Market Insights

1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane (CAS No. 6306-70-3) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis, material science, and pharmaceutical research. This compound, characterized by its unique pyrrole-based structure, is widely utilized as a building block for more complex molecules. Its versatility and stability make it a valuable asset in both academic and industrial settings.

The chemical structure of 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane features two 2,5-dimethylpyrrole units linked by an ethane bridge. This configuration imparts distinct electronic and steric properties, which are crucial for its reactivity in various chemical reactions. Researchers often explore its potential in catalysis, polymer chemistry, and as a precursor for heterocyclic compounds.

One of the most notable applications of 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane is in the development of advanced materials. Its ability to form stable complexes with metals has led to its use in coordination chemistry and the synthesis of metal-organic frameworks (MOFs). These frameworks are pivotal in gas storage, separation technologies, and even drug delivery systems, aligning with current trends in sustainable technology.

In the pharmaceutical industry, 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane serves as a key intermediate in the synthesis of bioactive molecules. Its pyrrole rings are often incorporated into larger structures that exhibit antimicrobial, anti-inflammatory, or anticancer properties. This has spurred interest in its potential for drug discovery, particularly in the era of personalized medicine and targeted therapies.

The market for 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane is expanding, driven by increasing demand in research and development sectors. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of academic labs and industrial clients. Its role in green chemistry initiatives further enhances its appeal, as industries seek eco-friendly alternatives to traditional reagents.

From a synthetic chemistry perspective, 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane is often employed in cross-coupling reactions and ligand design. Its stability under various conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry. Researchers frequently query its reaction mechanisms and optimization strategies, reflecting its importance in modern chemical synthesis.

Environmental considerations also play a role in the popularity of 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane. Unlike some traditional reagents, it does not pose significant environmental hazards, making it a preferred choice for labs adhering to safety protocols and regulatory standards. This aligns with the growing emphasis on lab safety and sustainable practices in the scientific community.

For those seeking high-purity 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane, it is essential to source it from reputable suppliers who provide detailed analytical data and certificates of analysis. Quality assurance is critical, especially for applications in pharmaceutical synthesis and material science, where impurities can significantly impact outcomes.

In summary, 1,2-Bis(2,5-dimethyl-1H-pyrrol-1-yl)ethane (CAS No. 6306-70-3) is a multifaceted compound with broad applications in research, industry, and technology. Its unique properties and versatility ensure its continued relevance in advancing scientific innovation. Whether you are a chemist exploring new synthetic pathways or a material scientist developing next-generation functional materials, this compound offers exciting possibilities.